Astrophloxine

• Molecular Formula: C27H33IN2
• Molecular Weight: 512.5 g/mol
• InChI: InChI=1S/C27H33N2.HI/c1-7-28-22-16-11-9-14-20(22)26(3,4)24(28)18-13-19-25-27(5,6)21-15-10-12-17-23(21)29(25)8-2;/h9-19H,7-8H2,1-6H3;1H/q+1;/p-1
• InChIKey: LGRNGKUSEZTBMB-UHFFFAOYSA-M

Astrophloxine Chemical Identity & Profile

Astrophloxine (CAS 14696-39-0, synonym DiIC2(3)) is a cationic indocarbocyanine polymethine dye with the IUPAC name 1,1′-diethyl-3,3,3′,3′-tetramethylindocarbocyanine iodide, molecular formula C₂₇H₃₃IN₂, and molecular weight 512.47 g·mol⁻¹ [1]. It belongs to the cyanine dye family and functions as a fluorescent probe with a characteristic absorption maximum at 551 nm in ethanol and a working detection window of λex = 540 nm / λem = 570 nm in biochemical assay buffers . Commercially available at ≥98.0% purity (HPLC), it appears as a dark purple to black solid soluble in DMSO (≥50 mg·mL⁻¹; 97.6 mM) and methanol .

• [1] PubChem. Astrophloxine (CID 135439701). National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Astrophloxine (accessed 2026-04-25). View Source

Why Generic Substitution Fails for Astrophloxine

Astrophloxine cannot be naïvely interchanged with class-analogous amyloid dyes or generic cyanine fluorophores because its functional differentiation rests on a unique combination of anti‑parallel Aβ dimer targeting, extraction‑free mercury‑ion quenching, and temperature‑tunable self‑assembly—properties not replicated in Thioflavin T, Congo Red, DiI, or other indocarbocyanines [1] [2] [3]. Standard amyloid stains such as Thioflavin T preferentially recognize β‑sheet fibrils rather than soluble oligomeric species, limiting their utility for early‑stage Alzheimer's disease biomarker studies; older mercury‑detection protocols using the same dye backbone require toxic organic solvent extraction, which conflicts with modern green analytical chemistry requirements [1] [2]. The evidence items below quantify these differential dimensions so that procurement decisions can be anchored to measured performance rather than vendor claims.

• [1] Lee JC, Kim HY, Lee S, Shin J, Kim H, Kim K, Baek S, Lee D, Jeon H, Kim D, Yang SH, Han G, Park K, Choi J, Park J, Moss JA, Janda KD, Kim Y. Discovery of Chemicals to Either Clear or Indicate Amyloid Aggregates by Targeting Memory-Impairing Anti-Parallel Aβ Dimers. Angew Chem Int Ed Engl. 2020;59(28):11491-11500. doi:10.1002/anie.202002574. View Source
• [2] Kakalejčíková S, Bazel Y, Fizer M. Extraction-less green spectrofluorimetric method for determination of mercury using an Astra Phloxine fluorophore: Comprehensive experimental and theoretical studies. Spectrochim Acta A Mol Biomol Spectrosc. 2024;310:123946. doi:10.1016/j.saa.2024.123946. View Source
• [3] Fruh M. Preparation and Characterisation of Self-Assembled Dye Fibers. Master's Thesis, Universitat de Barcelona, 2019. Available at: http://hdl.handle.net/2445/142748. View Source

Astrophloxine Evidence-Based Comparison

Anti-Parallel Aβ Dimer Targeting

Astrophloxine was identified through a screening platform specifically designed around synthetic anti-parallel Aβ(1–40) dimers, the memory-impairing species implicated in early AD pathology, and it binds Aβ dimers with substantially higher fluorescence intensity (arbitrary units, A.U.) than Aβ monomers. In contrast, Thioflavin T (ThT) interacts preferentially with mature β-sheet fibrils and exhibits weak or negligible fluorescence enhancement with soluble oligomers [1] [2]. Astrophloxine further demonstrated the ability to detect aggregated Aβ in both cerebrospinal fluid (CSF) and brain tissue from APP/PS1 transgenic AD mice, showing elevated fluorescence in AD mouse CSF relative to wild-type controls, whereas ThT is largely constrained to in vitro fibril staining due to poor blood-brain barrier penetration (log P ≈ −0.14) and short emission wavelength (~482 nm) [1] [2].

Evidence Dimension	Fluorescence binding selectivity: Aβ dimer vs. monomer; in vivo detection capability
Target Compound Data	Astrophloxine: stronger fluorescence intensity (A.U.) when bound to Aβ dimers compared to Aβ monomers; detected soluble Aβ oligomers in CSF and insoluble plaques in brain tissue of APP/PS1 mice [1]
Comparator Or Baseline	Thioflavin T: preferentially binds β-sheet fibrils; limited soluble oligomer sensitivity; λex/λem ≈ 440/482 nm; poor BBB penetration (log P = −0.14); restricted to in vitro use [2]
Quantified Difference	Qualitative fluorescence enhancement confirmed; in vivo applicability vs. in vitro-only for ThT
Conditions	Aβ(1–40) anti-parallel dimer screening assay; 5XFAD and APP/PS1 transgenic mouse CSF and brain tissue; λex = 540 nm/λem = 570 nm detection

Why This Matters

Procurement of Astrophloxine over ThT enables detection of the toxic soluble oligomeric Aβ species most relevant to early AD pathogenesis, in both CSF and tissue, which ThT cannot reliably achieve.

• [1] Lee JC, Kim HY, Lee S, Shin J, Kim H, Kim K, Baek S, Lee D, Jeon H, Kim D, Yang SH, Han G, Park K, Choi J, Park J, Moss JA, Janda KD, Kim Y. Discovery of Chemicals to Either Clear or Indicate Amyloid Aggregates by Targeting Memory-Impairing Anti-Parallel Aβ Dimers. Angew Chem Int Ed Engl. 2020;59(28):11491-11500. doi:10.1002/anie.202002574. View Source
• [2] High-Affinity Fluorescent Probes for the Detection of Soluble and Insoluble Aβ Deposits in Alzheimer's Disease. ACS Chem Neurosci (Review). 2023. Discusses ThT limitations: short emission λ (482 nm), poor BBB penetration (log P = −0.14), in vitro-only applicability. View Source

Extraction-Free Mercury Detection

A 2024 study demonstrated that Astrophloxine (referred to as Astra Phloxine, AP) enables an extraction‑less spectrofluorimetric determination of Hg²⁺ in aqueous solution via ion‑associate formation that quenches AP fluorescence, eliminating the need for toxic organic solvents and surfactants typically required for analogous systems [1]. The calibration curve is linear from 0.003 to 0.1 mg·L⁻¹, with intra‑day and inter‑day RSD values of 2.9–4.8% and spike recovery of 97.1–110.0%. Selectivity for Hg²⁺ is maintained in the presence of at least 100‑fold higher concentrations of Co²⁺, Fe²⁺, Mg²⁺, Ni²⁺, Zn²⁺, Ca²⁺, Ba²⁺, K⁺, and Na⁺. By contrast, the earlier extraction‑photometric method using the same Astraphloxin dye required toluene extraction, achieved a detection limit of 0.015 mg·L⁻¹, and tolerated only 200–500‑fold excess of interfering heavy‑metal cations with RSD ≤5% [2].

Evidence Dimension	Analytical performance and green compliance for Hg²⁺ determination
Target Compound Data	Extraction-less method (2024): linear range 0.003–0.1 mg·L⁻¹; RSD 2.9–4.8%; recovery 97.1–110.0%; selectivity ≥100‑fold excess interferents; no organic solvents required [1]
Comparator Or Baseline	Legacy extraction-photometric method (2005): LOD 0.015 mg·L⁻¹; RSD ≤5%; selectivity 200–500‑fold excess interferents; requires toluene extraction [2]
Quantified Difference	Improved lower quantitation limit (~5× lower); reduced RSD; broader linear range; elimination of toxic solvent; simplified workflow
Conditions	Aqueous Hg²⁺ solutions; ion associate formation with AP; fluorescence quenching detection; model and real water samples validated

Why This Matters

Procurement of Astrophloxine supports mercury detection protocols that are simultaneously more sensitive, more precise, and compliant with green analytical chemistry principles, avoiding the cost and hazard of organic solvent extraction.

• [1] Kakalejčíková S, Bazel Y, Fizer M. Extraction-less green spectrofluorimetric method for determination of mercury using an Astra Phloxine fluorophore: Comprehensive experimental and theoretical studies. Spectrochim Acta A Mol Biomol Spectrosc. 2024;310:123946. doi:10.1016/j.saa.2024.123946. View Source
• [2] Koroleva MV, Zorin AD, Kalugin AA, Zanozina VF, Erokhin AV. Astraphloxin Cyanine Dye as a Reagent for the Selective Extraction-Photometric Determination of Trace Mercury(II). J Anal Chem. 2005;60(9):812-815. doi:10.1007/s10809-005-0186-7. View Source

Temperature-Responsive Fluorescent Hydrogel

Astrophloxine self‑assembles into hydrogel fibers through π–π stacking interactions, forming a material whose fluorescence and structural integrity are reversibly responsive to temperature. Fluorescence and hydrogel structure are lost upon heating above the melting temperature of 44 °C but are fully recovered upon cooling, demonstrating a reversible thermochromic switch [1]. No comparable reversible temperature‑dependent hydrogel behavior has been reported for the closely related indocarbocyanines DiI (DiIC₁₈(3)), DiO (DiOC₁₈(3)), or DiD (DiIC₁₈(5)), which are primarily used as passive membrane‑labeling tracers without stimuli‑responsive self‑assembly properties .

Evidence Dimension	Stimuli‑responsive self‑assembly capability
Target Compound Data	Astrophloxine: forms self‑assembled hydrogel fibers; fluorescence lost above 44 °C, recovered upon cooling (reversible); characterized by UV‑vis, fluorescence spectroscopy, calorimetry, and rheology [1]
Comparator Or Baseline	DiI, DiO, DiD: lipophilic membrane stains; no reported hydrogel‑forming or thermally reversible fluorescence switching behavior
Quantified Difference	Binary presence/absence differentiation: Astrophloxine exhibits thermoreversible hydrogel fluorescence; comparator cyanine dyes do not
Conditions	Hydrogel formation via π–π stacking in aqueous medium; temperature cycling across melting point (44 °C)

Why This Matters

This property opens a distinct application space in stimuli‑responsive fluorescent materials and drug‑release scaffolds that generic indocarbocyanine dyes cannot address, justifying a differentiated procurement line item.

• [1] Fruh M. Preparation and Characterisation of Self-Assembled Dye Fibers. Master's Thesis, Universitat de Barcelona, 2019. Available at: http://hdl.handle.net/2445/142748. View Source

Reduced Autofluorescence Detection Window

Astrophloxine operates at λex = 540 nm and λem = 570 nm under biochemical assay conditions, placing its detection window in a region of the visible spectrum with substantially lower biological autofluorescence compared with Thioflavin T, which emits at ~482 nm after fibril binding [1]. The 88 nm red‑shift in emission wavelength reduces spectral overlap with cellular flavin and NADH autofluorescence and enables compatibility with standard TRITC/Cy3 filter sets, simplifying integration into existing microscopy and plate‑reader workflows .

Evidence Dimension	Fluorescence emission wavelength and autofluorescence background
Target Compound Data	Astrophloxine: λex = 540 nm / λem = 570 nm; compatible with TRITC/Cy3 filter sets
Comparator Or Baseline	Thioflavin T: λex ≈ 440 nm / λem ≈ 482 nm (fibril-bound); significant biological autofluorescence in blue-green region [1]
Quantified Difference	Emission red-shift of ~88 nm reduces spectral interference from biological autofluorescence
Conditions	Biochemical binding buffer (0.1 M sodium phosphate, 0.15 M NaCl, 10 mM EDTA, pH 7.2); 96-well half-area black microplate

Why This Matters

The longer-wavelength detection window reduces background noise and eliminates the need for specialized UV-transparent optics, lowering equipment cost and improving signal-to-noise ratio in biological samples.

• [1] High-Affinity Fluorescent Probes for the Detection of Soluble and Insoluble Aβ Deposits in Alzheimer's Disease. ACS Chem Neurosci (Review). 2023. Reports ThT emission wavelength at ~482 nm after Aβ fibril binding and associated autofluorescence limitations. View Source

Dual-Matrix Amyloid Detection

Astrophloxine uniquely demonstrated the ability to indicate both soluble Aβ oligomers in cerebrospinal fluid and insoluble amyloid plaques in brain tissue within the same APP/PS1 transgenic mouse model, with higher fluorescence (A.U.) detected in AD mouse CSF compared with wild-type controls [1]. This dual‑matrix capability contrasts with Congo Red, which primarily stains compact amyloid plaques histologically and lacks sensitivity for soluble oligomers in CSF, and with Thioflavin T, which is not suited for CSF analysis [1] [2].

Evidence Dimension	Detection capability across biological matrices (CSF + brain tissue)
Target Compound Data	Astrophloxine: detected soluble Aβ oligomers in APP/PS1 mouse CSF and insoluble plaques in brain tissue; fluorescence higher in AD vs. WT CSF [1]
Comparator Or Baseline	Congo Red: histological plaque staining only; no CSF applicability. Thioflavin T: in vitro fibril staining; no CSF or in vivo brain tissue capability [1] [2]
Quantified Difference	Dual-matrix (CSF soluble + tissue insoluble) capability vs. single-matrix plaque staining for Congo Red and in vitro-only for ThT
Conditions	APP/PS1 transgenic AD mouse model; CSF collected with protease inhibitors; brain tissue sections; λex = 540 nm/λem = 570 nm

Why This Matters

A single probe that spans fluid and tissue compartments reduces the number of reagents needed for complementary AD biomarker studies, streamlining procurement and experimental consistency.

• [1] Lee JC, Kim HY, Lee S, Shin J, Kim H, Kim K, Baek S, Lee D, Jeon H, Kim D, Yang SH, Han G, Park K, Choi J, Park J, Moss JA, Janda KD, Kim Y. Discovery of Chemicals to Either Clear or Indicate Amyloid Aggregates by Targeting Memory-Impairing Anti-Parallel Aβ Dimers. Angew Chem Int Ed Engl. 2020;59(28):11491-11500. doi:10.1002/anie.202002574. View Source
• [2] YAT2150: Overcoming limitations of traditional amyloid dyes in aggregation studies. Bioorg Med Chem. 2025. Reviews Congo Red and ThT limitations including spectral interference and lack of CSF applicability. View Source

Astrophloxine Application Scenarios

CSF Aβ Oligomer Biomarker Discovery

Astrophloxine is uniquely suited for studies targeting soluble, pre-fibrillar Aβ oligomers—the species most strongly correlated with cognitive decline in early AD—because its anti-parallel dimer targeting mechanism directly addresses the conformational epitope absent in fibril-selective dyes like Thioflavin T [1]. Researchers can apply the validated 0.5 μM Astrophloxine protocol (λex/λem = 540/570 nm) to CSF from APP/PS1 transgenic mice to quantify soluble Aβ oligomer burden, with the differential fluorescence signal between AD and WT CSF providing a quantitative readout for biomarker studies or drug efficacy screening [1].

Green Mercury Detection Workflow

For environmental laboratories seeking to eliminate toxic organic solvents from mercury analysis, Astrophloxine enables an extraction-less spectrofluorimetric protocol with a linear calibration range of 0.003–0.1 mg·L⁻¹ Hg²⁺, 100-fold selectivity over common interfering cations, and validated recovery of 97.1–110.0% in model and real water samples [2]. This method replaces the legacy toluene-extraction approach (LOD 0.015 mg·L⁻¹) and aligns with green analytical chemistry mandates [2] [3].

Stimuli-Responsive Fluorescent Hydrogel

Astrophloxine's reversible thermochromic hydrogel behavior—fluorescence and structure lost above 44 °C and recovered upon cooling—positions it as a functional building block for smart materials research [4]. Unlike DiI, DiO, or DiD, which serve only as passive fluorescent labels, Astrophloxine provides an intrinsic responsive signal that can be exploited for temperature-sensing hydrogels or drug-release scaffolds where fluorescence readout tracks structural state [4].

Dual-Matrix Amyloid Imaging

In preclinical AD research requiring correlated CSF and brain tissue analysis, Astrophloxine eliminates the need for separate probes by detecting soluble Aβ oligomers in CSF and insoluble plaques in brain tissue from the same APP/PS1 model within a single reagent protocol [1]. This contrasts with Congo Red (tissue-only) and Thioflavin T (in vitro-only) workflows, reducing reagent inventory, simplifying experimental design, and improving cross-matrix data comparability [1].

• [1] Lee JC, Kim HY, Lee S, Shin J, Kim H, Kim K, Baek S, Lee D, Jeon H, Kim D, Yang SH, Han G, Park K, Choi J, Park J, Moss JA, Janda KD, Kim Y. Discovery of Chemicals to Either Clear or Indicate Amyloid Aggregates by Targeting Memory-Impairing Anti-Parallel Aβ Dimers. Angew Chem Int Ed Engl. 2020;59(28):11491-11500. doi:10.1002/anie.202002574. View Source
• [2] Kakalejčíková S, Bazel Y, Fizer M. Extraction-less green spectrofluorimetric method for determination of mercury using an Astra Phloxine fluorophore: Comprehensive experimental and theoretical studies. Spectrochim Acta A Mol Biomol Spectrosc. 2024;310:123946. doi:10.1016/j.saa.2024.123946. View Source
• [3] Koroleva MV, Zorin AD, Kalugin AA, Zanozina VF, Erokhin AV. Astraphloxin Cyanine Dye as a Reagent for the Selective Extraction-Photometric Determination of Trace Mercury(II). J Anal Chem. 2005;60(9):812-815. doi:10.1007/s10809-005-0186-7. View Source
• [4] Fruh M. Preparation and Characterisation of Self-Assembled Dye Fibers. Master's Thesis, Universitat de Barcelona, 2019. Available at: http://hdl.handle.net/2445/142748. View Source